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Compound of Interest

Compound Name: Emtricitabine-13C,15N2

Cat. No.: B562600

For researchers, scientists, and drug development professionals requiring isotopically labeled
Emtricitabine for use as an internal standard in quantitative analysis, several commercial
suppliers offer Emtricitabine-13C,15N2. This guide provides a summary of available suppliers,
their product specifications, and a detailed experimental protocol for a common application.

Commercial Suppliers

A number of chemical suppliers provide Emtricitabine-13C,15N2 for research purposes. The
following table summarizes the key information for some of these suppliers. Please note that
availability and specific product details may vary and should be confirmed on the respective

supplier's website.
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= I Product CAS Molecular Molecular Additional
upplier
2 Name Number Formula Weight Information
Certificate of
Analysis
o C7(13C)H10 available.
LGC Emtricitabine- 1217820-69- ]
FN(15N)203 250.23 Pack sizes
Standards[1] 13C,15N2 3 .
S include 0.5
mg and 5 mg.
[1]
Available in
500 pg pack
size. A data
MedchemExp  Emtricitabine-  1217820-69- N » sheet and
Not Specified  Not Specified )
ress[2] 13C,15N2 3 handling
instructions
are available.
[2]
Certificate of
Santa Cruz o C7(13C)H10 Analysis
) Emtricitabine-  1217820-69- ]
Biotechnolog FN(15N)203 250.23 available for
13C,15N2 3 N
y[3] S lot-specific
data.[3]
Emtricitabine This is an
Pharmaffiliate =~ Carboxylic N C7(13C)H8F impurity of
, Not Specified 264.21 o
S Acid- N(15N)204S Emtricitabine.
13C,15N2 [4][5]
Product is
o listed but may
Cortex Emtricitabine- N N »
) Not Specified  Not Specified  Not Specified  not be
Biochem|[6] 13C,15N2 )
available for
sale.[6]
Erfa Sa[7] Emtricitabine-  Not Specified  Not Specified  Not Specified  Product is
13C,15N2 listed but may
not be
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available for

sale.[7]

Elex Biotech

LLC[S] 13C,15N2

Emtricitabine-

Not Specified  Not Specified

Not Specified

Product is
listed but may
not be
available for

sale.[8]

Physicochemical Properties

Property

Value

Chemical Name

4-amino-5-fluoro-1-[(2R,5S)-2-
(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-
pyrimidinone-13C,15N2[3]

CAS Number

1217820-69-3[1][2][3]

Molecular Formula

C7(13C)H10FN(15N)203S[3]

Molecular Weight 250.23 g/mol [3]
Appearance Solid

Recommended storage conditions are typically
Storage

provided in the Certificate of Analysis.[2]

Experimental Protocol: Quantification of

Emtricitabine in Plasma using LC/MS/MS

The following is a detailed methodology for the simultaneous assay of Tenofovir (TFV) and

Emitricitabine (FTC) in plasma using Liquid Chromatography-Tandem Mass Spectrometry

(LC/MS/MS) with isotopically labeled internal standards. This protocol is based on the method
described by Delahunty T, et al. (2009).[3]

Materials and Reagents
e Analytes: Tenofovir (TFV) and Emtricitabine (FTC)
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 Internal Standards: 13C-labeled TFV (Iso-TFV) and Emtricitabine-13C,15N2 (Iso-FTC)
o Reagents: Trifluoroacetic acid, Acetonitrile (3%), Acetic acid (1%, aqueous)

o Patient Samples: EDTA plasma

Sample Preparation

e Add a known amount of the internal standards (Iso-TFV and Iso-FTC) to the patient's EDTA
plasma sample.

o Add trifluoroacetic acid to the plasma sample to precipitate proteins.
o Centrifuge the sample at high speed to pellet the precipitated proteins.

o Collect the resulting supernatant (deproteinated extract).

LC/MS/MS Analysis

e Liquid Chromatography (LC):
o Column: Synergi Polar-RP, 2.0 mm x 150 mm, reversed-phase analytical column.[3]
o Mobile Phase: 3% acetonitrile/1% acetic acid (aqueous).[3]
o Flow Rate: 200 pL/min.[3]
o Injection: Directly inject the deproteinated extract into the mobile phase stream.[3]
¢ Mass Spectrometry (MS/MS):
o lonization: Electrospray lonization (ESI) in positive mode.[3]
o Detection: Tandem mass spectrometry.
o Precursor/Product Transitions (m/z):

= FTC: 248/130[3]
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» |so-FTC (Emtricitabine-13C,15N2): 251/133[3]
= TFV: 288/176[3]

= Iso-TFV: 293/181[3]

Data Analysis

o Plot the abundance ratios of the analyte to the internal standard against the specified

concentrations.

o The linearity of the concentration curves for both analytes is expected to be in the range of
10 ng/mL to 1500 ng/mL for a 250 pL plasma extraction.[3]

e The lower limit of quantification (LLOQ) for both analytes is 10 ng/mL.[3]

Visualizations
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Experimental Workflow for Emtricitabine Quantification
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;
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;
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Caption: Workflow for the quantification of Emtricitabine in plasma.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b562600?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Role of Emtricitabine-13C,15N2 in Assay
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Caption: Role of labeled Emtricitabine as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Emtricitabine-13C,15N2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562600#commercial-suppliers-of-emtricitabine-13c-
15n2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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